Cas no 2227907-29-9 ((3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227907-29-9
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 5817975
• PubChem ID: 94425332
• Update Time: 2025-05-23

(3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid
• EN300-1975911
• 2227907-29-9

• Inchi： 1S/C9H8ClFO3/c10-5-2-1-3-6(11)9(5)7(12)4-8(13)14/h1-3,7,12H,4H2,(H,13,14)/t7-/m1/s1
• InChI Key： WCJJEFMZULWAJP-SSDOTTSWSA-N
• SMILES： ClC1C=CC=C(C=1[C@@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 218.0146000g/mol
• Monoisotopic Mass: 218.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(2-chloro-6-fluorophenyl)-3-hydroxypropanoic acid

(3R)-3-(2-Chloro-6-Fluorophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

(3R)-3-(2-Chloro-6-Fluorophenyl)-3-Hydroxypropanoic Acid, also known by its CAS number 2227907-29-9, is a biologically active compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique stereochemistry, with the (R) configuration at the chiral center, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties. The molecule consists of a propanoic acid backbone substituted with a 2-chloro-6-fluorophenyl group at the third carbon, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of (3R)-3-(2-Chloro-6-Fluorophenyl)-3-Hydroxypropanoic Acid involves a series of carefully optimized reactions, including Friedel-Crafts acylation and subsequent stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient production of this enantiomerically pure compound, which is essential for its application in drug discovery. The compound's structure lends itself well to further functionalization, making it a versatile building block in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutics targeting various diseases. For instance, researchers have explored its role in modulating cellular signaling pathways involved in inflammation and neurodegenerative disorders. The presence of both chlorine and fluorine substituents on the aromatic ring confers unique electronic properties, which enhance the compound's ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). These findings underscore its importance as a lead compound in drug development pipelines.

In addition to its therapeutic potential, (3R)-3-(2-Chloro-6-Fluorophenyl)-3-Hydroxypropanoic Acid has been utilized as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in reactions has made it an invaluable tool for constructing complex molecular architectures. This application is particularly relevant in the synthesis of natural products and biologically active molecules where stereocontrol is critical.

The compound's pharmacokinetic profile has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and metabolism properties, which are essential for its translation into clinical settings. Furthermore, recent investigations into its toxicity profile have revealed that it demonstrates low cytotoxicity against various cell lines, suggesting a promising safety profile for potential therapeutic use.

In conclusion, (3R)-3-(2-Chloro-6-Fluorophenyl)-3-Hydroxypropanoic Acid stands out as a multifaceted compound with applications ranging from drug discovery to asymmetric synthesis. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutics and chemical entities. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.